Cas no 219543-66-5 (2-Phenylpyrimidin-4-ol)

• Product Name: 2-Phenylpyrimidin-4-ol
• CAS No: 219543-66-5
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 2194135
• PubChem ID: 259156
• Update Time: 2025-04-21

2-Phenylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-Phenylpyrimidin-4-ol
• DB-081087
• 4(1H)-Pyrimidinone, 2-phenyl-
• NSC-88808
• AC-907/25005008
• 2-phenyl-3,4-dihydropyrimidin-4-one
• 2-PHENYL-4-PYRIMIDINOL
• Hydroxyphenylpyrimidin
• SB55949
• 2-phenyl-4-pyrimidone
• 2-Phenyl-4(1H)-pyrimidinone #
• 219543-66-5
• DTXSID70955270
• 33643-94-6
• CS-0205291
• DB-365283
• Z445152826
• AC-907/25005438
• SCHEMBL1133436
• NSC88808
• 2-phenyl-pyrimidin-4-ol
• AA-516/25012253
• AKOS009845593
• 4-Pyrimidinol,2-phenyl-(9CI)
• 2-phenyl-4(3H)-pyrimidinone
• EN300-61706
• DTXSID101312697
• 2-phenyl-3H-pyrimidin-4-one
• 4(3H)-Pyrimidinone, 2-phenyl-
• MFCD00234618
• AKOS015830571
• IBA64394
• 2-phenyl-4-pyrimidinyloxy
• STL451571
• 2-phenylpyrimidin-4(3H)-one
• 2-Phenyl-3H-pyrimidin-4-on
• AB05266
• SCHEMBL9698187
• F50833
• 127892-81-3
• DB-365247
• 2-phenyl-1H-pyrimidin-6-one
• 4-Hydroxy-2-phenylpyrimidine
• 2-Phenyl-4-hydroxypyrimidine
• STL194131

• Inchi： 1S/C10H8N2O/c13-9-6-7-11-10(12-9)8-4-2-1-3-5-8/h1-7H,(H,11,12,13)
• InChI Key： JJXBLRJIMBFLMY-UHFFFAOYSA-N
• SMILES： O=C1C=CN=C(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 172.063662883Da
• Monoisotopic Mass: 172.063662883Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.5Ų